Cas no 1638765-30-6 (3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 1638765-30-6
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD27987015
• CID: 4610274
• PubChem ID: 118254477
• Update Time: 2025-06-08

3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• 3-[(tert-Butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid
• 3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylicacid
• SB11725
• 3-(Boc)-bicyclo[1.1.1]pentane-1-carboxylic acid
• C(C)(C)(C)OC(=O)C12CC(C1)(C2)C(=O)O
• 3-[(t-Butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid
• 3-[(2-methylpropan-2-yl)oxycarbonyl]bicyclo[1.1.1]pentane-1-carboxylic ac
• EN300-27700823
• CS-0051574
• DTXSID601148883
• Z1939443703
• 3-[(2-methylpropan-2-yl)oxycarbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid
• AKOS027252340
• BS-42971
• MFCD27987015
• 3-(tert-Butoxycarbonyl)bicyclo[1.1.1]pentane-1-carboxylicacid
• EN300-1179998
• SY233894
• P14294
• SCHEMBL16933170
• 1638765-30-6
• Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid, 1-(1,1-dimethylethyl) ester
• 3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid

• MDL： MFCD27987015
• Inchi： 1S/C11H16O4/c1-9(2,3)15-8(14)11-4-10(5-11,6-11)7(12)13/h4-6H2,1-3H3,(H,12,13)
• InChI Key： GWMJQGGVPOMUAO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CC(C(=O)O)(C1)C2)=O

Computed Properties

• Exact Mass: 212.10485899 g/mol
• Monoisotopic Mass: 212.10485899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6
• Molecular Weight: 212.24

Additional information on 3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid

Introduction to 3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 1638765-30-6)

3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid, identified by its CAS number 1638765-30-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic carboxylic acids, characterized by its unique structural framework, which consists of a fused three-membered ring system connected to a five-membered ring. The presence of a tert-butoxy carbonyl (Boc) protecting group further enhances its utility in synthetic chemistry, particularly in the development of peptide mimetics and other biologically active molecules.

The structural motif of bicyclo[1.1.1]pentane is highly intriguing due to its rigid conformation and the strain introduced by the three-membered cyclopropane ring. This strain can be exploited in drug design to improve binding affinity and metabolic stability, making it a valuable scaffold for small-molecule drug candidates. The Boc group, on the other hand, serves as an effective protecting group for carboxylic acids in peptide synthesis, preventing unwanted side reactions such as racemization or hydrolysis during multi-step synthetic routes.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery, with bicyclo[1.1.1]pentane derivatives emerging as promising candidates due to their unique physicochemical properties. For instance, studies have demonstrated that compounds incorporating this motif exhibit enhanced solubility and bioavailability compared to linear or aromatic analogs, which is crucial for pharmaceutical applications.

One of the most compelling aspects of 3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid is its potential utility in the synthesis of peptidomimetics—molecules designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic profiles. The Boc-protected carboxyl group allows for selective deprotection under mild acidic conditions, enabling precise control over peptide bond formation. This has opened up new avenues for the development of targeted therapies, particularly in oncology and immunology, where peptidomimetics have shown great promise.

Recent advancements in computational chemistry have further highlighted the significance of bicyclo[1.1.1]pentane-based compounds in drug design. Molecular modeling studies indicate that these scaffolds can effectively engage with biological targets such as enzymes and receptors due to their rigid structure and ability to adopt multiple conformations. This flexibility is essential for optimizing binding interactions and minimizing off-target effects.

The pharmaceutical industry has also explored the use of 3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid as an intermediate in the synthesis of protease inhibitors, which are critical for treating viral infections and cancer-related conditions. The strained cyclopropane ring can act as a warhead group, facilitating covalent bond formation with key residues in target proteases, thereby inhibiting their activity.

In addition to its role in peptide synthesis and drug discovery, this compound has found applications in materials science and polymer chemistry. The unique structural features of bicyclo[1.1.1]pentane contribute to the development of high-performance polymers with enhanced thermal stability and mechanical strength. Researchers have leveraged its strained framework to create novel polymers that exhibit exceptional properties suitable for aerospace and automotive applications.

The synthesis of 3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid typically involves multi-step organic transformations, starting from commercially available precursors such as cyclopropanecarboxylic acid or norbornene derivatives. Key synthetic steps include functional group transformations such as carboxylation, protection-deprotection cycles using Boc groups, and cyclization reactions under controlled conditions.

One notable aspect of this compound’s synthesis is the need for precise control over reaction conditions to avoid unwanted side products. For example, the introduction of the Boc group requires careful selection of solvents and catalysts to ensure high yield and purity without compromising the integrity of the bicyclic core.

The analytical characterization of 3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid is typically performed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography for definitive structural confirmation.

In conclusion, 3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 1638765-30-6) represents a versatile building block with broad applications across pharmaceuticals, materials science, and polymer chemistry. Its unique structural features combined with functional groups like the Boc protecting group make it an invaluable asset in synthetic chemistry and drug development pipelines.